Outstanding luminescence from neutral copper(i) complexes with pyridyl-tetrazolate and phosphine ligands†

Chemical Communications Pub Date: 2013-04-24 DOI: 10.1039/C3CC42280A

Abstract

Strongly luminescent, neutral copper(I) complexes bearing 5-(2-pyridyl)tetrazolate and various phosphine ligands were synthesized. While the cationic copper(I) precursors 1b–4b do not exceed photoluminescence quantum yields (PLQY) of 4–46%, the neutral complexes 1a–4a show PLQYs of up to 89%.

Graphical abstract: Outstanding luminescence from neutral copper(i) complexes with pyridyl-tetrazolate and phosphine ligands
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